Cas no 769928-20-3 (N-(4-Amino-2-methylphenyl)butyramide)

• Product Name: N-(4-Amino-2-methylphenyl)butyramide
• CAS No: 769928-20-3
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 1069569
• PubChem ID: 960645
• Update Time: 2025-04-20

N-(4-Amino-2-methylphenyl)butyramide Chemical and Physical Properties

Names and Identifiers

• N-(4-Amino-2-methylphenyl)butyramide
• CHEMBRDG-BB 4022599
• N-(4-Amino-2-methylphenyl)butanamide
• AC1LIRQS
• AG-H-07537
• CTK5E3697
• MolPort-001-001-503
• DTXSID40359362
• AKOS000104342
• 769928-20-3
• SCHEMBL11353314

• MDL： MFCD03906870
• Inchi： 1S/C11H16N2O/c1-3-4-11(14)13-10-6-5-9(12)7-8(10)2/h5-7H,3-4,12H2,1-2H3,(H,13,14)
• InChI Key： NIJBYCUGXOSOOM-UHFFFAOYSA-N
• SMILES： O=C(CCC)NC1C=CC(=CC=1C)N

Computed Properties

• Exact Mass: 192.12600
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.104
• Boiling Point: 293.4°C at 760 mmHg
• Flash Point: 131.2°C
• Refractive Index: 1.591
• PSA: 55.12000
• LogP: 2.97000

N-(4-Amino-2-methylphenyl)butyramide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT